![molecular formula C11H21FN2O2 B7633430 1-Ethyl-3-(3-fluoropropyl)-1-(oxolan-2-ylmethyl)urea](/img/structure/B7633430.png)
1-Ethyl-3-(3-fluoropropyl)-1-(oxolan-2-ylmethyl)urea
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Overview
Description
1-Ethyl-3-(3-fluoropropyl)-1-(oxolan-2-ylmethyl)urea is a chemical compound that is commonly used in scientific research. It is a urea derivative that has been synthesized for its potential use as a drug candidate. This compound has shown promising results in various studies, making it an important area of research in the scientific community.
Mechanism of Action
The mechanism of action of 1-Ethyl-3-(3-fluoropropyl)-1-(oxolan-2-ylmethyl)urea is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition leads to the disruption of the normal functioning of the cell, ultimately resulting in cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been shown to inhibit the replication of certain viruses and bacteria. Furthermore, it has been studied for its potential use in treating various neurological disorders, as it has been shown to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Ethyl-3-(3-fluoropropyl)-1-(oxolan-2-ylmethyl)urea in lab experiments is its versatility. It has been shown to have a wide range of potential applications, making it a valuable tool for researchers. However, one of the limitations of using this compound is that its mechanism of action is not yet fully understood. This makes it difficult to predict its effects in certain experimental conditions.
Future Directions
There are a number of future directions in the study of 1-Ethyl-3-(3-fluoropropyl)-1-(oxolan-2-ylmethyl)urea. One area of research is the further elucidation of its mechanism of action. This will help to better understand its effects in different experimental conditions. Another area of research is the development of more efficient synthesis methods for this compound. This will make it more readily available for use in scientific research. Finally, there is a need for further studies to determine the potential therapeutic applications of this compound in various disease states.
Synthesis Methods
The synthesis of 1-Ethyl-3-(3-fluoropropyl)-1-(oxolan-2-ylmethyl)urea involves the reaction of 3-fluoropropylamine with ethyl isocyanate in the presence of a catalyst. The resulting product is then treated with oxirane to form the urea derivative. This synthesis method has been optimized to produce high yields of the compound with minimal impurities.
Scientific Research Applications
1-Ethyl-3-(3-fluoropropyl)-1-(oxolan-2-ylmethyl)urea has been extensively studied for its potential use as a drug candidate. It has been shown to have antitumor, antiviral, and antibacterial properties. In addition, it has been studied for its potential use in treating various neurological disorders.
properties
IUPAC Name |
1-ethyl-3-(3-fluoropropyl)-1-(oxolan-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21FN2O2/c1-2-14(9-10-5-3-8-16-10)11(15)13-7-4-6-12/h10H,2-9H2,1H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJCKZOWGRBJSCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCCO1)C(=O)NCCCF |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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